The continuous and unchecked discharge of effluents by the dyeing industry into water bodies has led to the rising importance of water treatment. This study focuses on the successful abatement of the auramine O (AM) dye in an aqueous system through a heterogeneous Fenton process using ultrasonication. Zinc oxide (ZnO) nanoparticles (NPs) were obtained by using a straightforward precipitation method and then modified with glycine (M-ZnO). The NP size sharply decreased upon modification with glycine. X-ray diffraction was used to determine the basic crystal properties, such as crystallinity. It was observed that the size of NPs sharply decreased from 24.6 nm (pure zinc oxide) to 17.3 nm upon modification of zinc oxide with glycine. A bandgap of 3.4 eV was determined for M-ZnO using a UV–visible spectrophotometer. Thermal gravimetric analysis revealed the excellent thermal stability of M-ZnO compared with that of zinc oxide. The catalytic activity for AM abatement was determined using a Fenton process at pH 6. Detoxification assays showed that pure hydrogen peroxide (H2O2) and pure zinc oxide exhibited 38 and 37% AM dye degradation, respectively. Meanwhile, M-ZnO showed 97% AM dye degradation in 240 min. A plausible mechanism is proposed for AM abatement using zinc oxide.

This study investigated the relative effects of tribological process parameters and their optimization for wear responses of a TiAlN thin film deposited on heat-treated and plasma-nitrided novel MDC-K hot work tool steel. The effects of tribological process parameters were studied by conducting a tribological test on the TiAlN thin film against a tungsten carbide (WC) counterbody. The researchers considered three tribological process parameters – namely, sliding velocity, applied load and sliding distance – to conduct the tribological test and study the effect of the parameters on five different wear responses – namely, friction coefficient, surface roughness (R a), wear depth, wear mass loss and hardness. The relative effects of the process parameters were studied using contour plots, and the individual effects and contributions were analyzed using an analysis of variance test. Further, the overall evaluation criteria method was employed to select the optimal settings of tribological process parameters based on the experimental results. Finally, the surface morphology of the worn TiAlN surface against the best and worst parametric settings was evaluated using scanning electron microscopy integrated with energy-dispersive X-ray spectroscopy to investigate the underlying wear mechanisms.

Composite materials have distinct properties such as a high strength-to-weight ratio, high corrosion resistance, a high modulus-to-weight ratio and wear resistance. The potential, strong mechanical properties and lower cost of E-glass fiber motivated the authors to carry out this work. Tensile, flexural and Izod impact tests were used in the current study to conduct a static analysis of an E-glass-reinforced isophthalic polyester composite and an E-glass-reinforced general-purpose (GP) or orthophthalic polyester composite. The thermal–mechanical behavior was investigated using thermogravimetric analysis and dynamic mechanical analysis tests. Furthermore, the surface morphology of the tested composites was examined using scanning electron microscopy (SEM). When compared with the E-glass-reinforced GP polyester composite, the E-glass–isophthalic polyester composite demonstrated superior flexural properties and thermal stability. However, the tensile and impact properties of the E-glass–GP polyester composite were found to be higher than those of the E-glass–isophthalic polyester composite. SEM images show fiber pullout, matrix cracking and fiber breakage, among other things. The loss modulus and damping values of the E-glass-reinforced GP polyester composite were found to be greater than those of the E-glass-reinforced isophthalic polyester composite. The current composite can be used in marine applications, particularly the hull frame or body of the boat.

Currently, resistance spot welding (RSW) is a common welding method used in automobile and other industries, and 7000 series aluminum (Al) alloys have become a very common industrial material because of their high strength and easy machinability. Scandium (Sc) is often used for alloy strengthening; however, there are few studies on the RSW joints of aluminum alloys containing scandium. Here, 7075-T6 alloys containing a small amount of scandium were obtained to investigate the joint of resistance spot weldability. The simulation shows that the effective contact area between the aluminum sheet surface is about 19.5%, which is an important factor in nucleation. It was found that the average grain size of the nugget decreased from 51.51 ± 5.74 to 8.15 ± 1.09 μm when scandium was added from 0 to 0.4 wt%, which is mainly due to Al3Sc particles acting as a heterogeneous nucleus in the melt. The test results show that the tensile shear strength of welded joints with 0.4 wt% scandium addition is 29.2% higher than that of the joints without scandium because of grain refinement strengthening.

This study details the synthesis of high quality Cd1-xFexSnanoparticles using a simple cost-effective chemical technique in the air atmosphere. The structural analysis revealed the presence of a cubic CdS lattice with a hexagonal FeS phase in Cd1-xFexS nanoparticles. XRD results showed that the FeCl3 dosages had a significant influence on the formation of ternary Cd1-xFexS nanoparticles. The morphological analysis indicates that the Cd1-xFexS nanoparticles have a spherical shape with a size of approximately 20 nm, while CdS nanoparticles have a size of approximately 12 nm. The optical characterization revealed that the bandgap of pristine CdS and Cd1-xFexS nanoparticles decreased with an increase in Fe content. The bandgap of Cd0.8Fe0.2S was slightly higher than that of CdS, while the bandgap of Cd0.6Fe0.4S and Cd0.4Fe0.6S nanoparticles were lower than that of CdS. The energy band structures of pristine CdS and Cd1-xFexS nanoparticles were calculated using density functional theory and were compared with experimental results. In summary, this work presents a detailed investigation of the structural and optical properties of Cd1-xFexS nanoparticles synthesized using a cost-effective chemical technique. The results demonstrate the potential application of these nanoparticles in various fields such as optoelectronics, energy harvesting, and catalysis.

One of the severe challenges in the oil, gas and petrochemical industry is associated with reducing the costs of corrosion damages by removing oil fluid moisture and humidity in facilities. An essential component of moisture absorption towers in the dehumidification section is the bubble cap, which loses its efficiency in a short time due to continuous contact with steam. In the present work, the causes of the destruction of a piece of bubble cap were investigated thoroughly by employing visual and microstructural observation, chemical composition study using a quantometer, energy-dispersive X-ray spectroscopy and X-ray diffraction assessments and corrosion behavior study by polarization and electrochemical impedance spectrometry analysis. The mechanism and type of corrosion that occurred in the bubble cap and its capability against the corrosion were assessed. The results showed that the corrosion products after service were iron (II,III) oxide (Fe3O4), iron (III) oxide (Fe2O3), iron (III) hydroxide (Fe(OH)3) and iron (II) carbonate (FeCO3), which decreased the microhardness from 121.3 to 99.3 HV. The corrosion rate was found to be 0.03116 mm/year in saline solution. The poor performance of the material against corrosion was attributed to casting defects and ineffective microstructural phases, formed due to deficient alloying elements. According to the results, some recommendations and solutions, as effective preventive ways, are proposed to hinder corrosion and lead to higher durability and lower replacement costs.

In the past century, the demand for energy has soared with the rapid development of technology and the human population. Fossil fuels such as coal, natural gas and oil used today to obtain energy have a limited life span. Therefore, the interest in renewable energy sources is increasing. Solar energy, which is one of these renewable energy sources, comes to the fore more than the other renewable energy sources because the energy emitted instantly by the sun is so much greater than the energy consumed by the world in a year. Therefore, much research has been done to produce a greater amount of energy from the sun. This study examines the maximum-power-point tracking methods that are widely used today. The methods under review include constant voltage, short-circuit current, perturb and observe, fuzzy logic, incremental conductance and artificial neural networks. Of these methods, perturb and observe, fuzzy logic and artificial neural networks have been analyzed using the PVSOL software, which is for making designs and simulations for photovoltaic systems. The analysis includes a comparison of the depreciation periods for standard systems and facilities where these control algorithms are used.

A home-made plasma source with a Langmuir electrical probe was built for this work in order to create a plasma beam that could be utilized successfully in a range of uses. By modifying the operational parameters, including the discharging voltage, cathode-anode spacing, as well as argon (Ar) pressure, a steady discharging media was achieved. Additionally, a locally design electrical probe is introduced into the discharging plasma to monitor the current-voltage (I-V) characteristics curve in order to assign plasma properties. The probe is moved to any intended destination in the plasma volume and has the following dimensions: 1 mm in length, 0.5 mm in diameter. The gas pressure as well as probe-cathode separation are modified to record the plasma characteristics including electron density and electron temperature. As the pressure rises from 0.15 up to 0.3 Torr, it was found that the electron temperature Te varies 4.66*104 to 2.91*104 eV. By subjecting PET polymeric film to Ar plasma beams, its surface wettability is altered. By increasing the plasma period from 0 to 8 minutes, the overall surfaces free energy is raised from 32.2 to 67.7 mJ/m2. Additionally, the developed plasma source is highly efficient and tailored to satisfy the needs of applications like polymeric-surface modifications.

Over the years, the photovoltaic market, worldwide, has been witnessing a double-digit growth rate. The silicon solar cell manufacturing technology has evolved to utilize raw materials optimally to address this growth. One of the ways in which manufacturers are addressing the challenge is by increasing the cell size and making thinner wafers. With this change in parameters, understanding the metal contact formation in solar cells becomes paramount to improve their efficiency. Screen printing is a widely used method to form metal contacts on solar cells and is ideally suited for large-volume manufacturing. This paper presents a review of the (a) role of screen printing in various solar cell architectures and (b) existing models for current conduction and contact formation mechanisms. An alternate approach to current conduction and contact formation mechanism in silicon solar cells is proposed.

Neodymium (Nd)–titanium dioxide (TiO2) micro-arc oxidation (MAO) coatings were formed in a phosphate-based electrolyte with the addition of neodymium (III) oxide (Nd2O3) using suitable voltages and frequencies. Scanning electron microscopy results revealed that the coatings varied with different voltages and frequencies. Furthermore, composition analysis showed the neodymium–titanium dioxide coatings were mainly composed of anatase and rutile phases. Meanwhile, the anatase content increased and then decreased. In addition, X-ray photoelectron spectroscopy results indicated that the titanium (Ti) 2p spin–orbit components of the neodymium–titanium dioxide coatings shifted toward a higher binding energy, suggesting that some of the neodymium (Nd3+) ions combined with the titanium dioxide lattice, leading to dislocation. Furthermore, photocatalytic experiment results showed that the photocatalytic activity of neodymium–titanium dioxide coatings can be greatly enhanced with a moderate amount of neodymium ions. However, an excessive amount of neodymium ions does not improve the photocatalytic activity further.